Cas no 1033394-94-3 (((2R,3S,4S)-3-(Benzoyloxy)-4-fluoro-4-Methyl-5-oxotetrahydrofuran-2-yl)Methyl benzoate)

• Product Name: ((2R,3S,4S)-3-(Benzoyloxy)-4-fluoro-4-Methyl-5-oxotetrahydrofuran-2-yl)Methyl benzoate
• CAS No: 1033394-94-3
• MF: C₂₀H₁₇FO₆
• MW: 372.343789815903
• CID: 2154917
• PubChem ID: 96327475
• Update Time: 2024-11-04

((2R,3S,4S)-3-(Benzoyloxy)-4-fluoro-4-Methyl-5-oxotetrahydrofuran-2-yl)Methyl benzoate Chemical and Physical Properties

Names and Identifiers

• ((2R,3S,4S)-3-(benzoyloxy)-4-fluoro-4-methyl-5-oxotetrahydrofuran-2-yl)methyl benzoate
• [(2R,3S,4S)-3-benzoyloxy-4-fluoro-4-methyl-5-oxooxolan-2-yl]methyl benzoate
• CS-0009550
• ((2R,3S,4S)-3-(benzoyloxy)-4-fluoro-4-Methyl-5-oxotetrahydrofuran-2-yl)Methylbenzoate
• CS-15153
• 1033394-94-3
• DB-246466
• AKOS037650667
• ((2R,3S,4S)-3-(Benzoyloxy)-4-fluoro-4-Methyl-5-oxotetrahydrofuran-2-yl)Methyl benzoate

• Inchi： 1S/C20H17FO6/c1-20(21)16(27-18(23)14-10-6-3-7-11-14)15(26-19(20)24)12-25-17(22)13-8-4-2-5-9-13/h2-11,15-16H,12H2,1H3/t15-,16+,20+/m1/s1
• InChI Key： OUKYMZJNLWKCSO-GUXCAODWSA-N
• SMILES： F[C@]1(C)C(=O)O[C@H](COC(C2C=CC=CC=2)=O)[C@@H]1OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 372.10091642g/mol
• Monoisotopic Mass: 372.10091642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9
• XLogP3: 3.7